Cas no 2420-17-9 (4-Hydroxyphenyl Hydantoin)

• Product Name: 4-Hydroxyphenyl Hydantoin
• CAS No: 2420-17-9
• MF: C₉H₈N₂O₃
• MW: 192.1714220047
• MDL: MFCD00044002
• CID: 42923
• PubChem ID: 87571166
• Update Time: 2025-11-02

4-Hydroxyphenyl Hydantoin Chemical and Physical Properties

Names and Identifiers

• 5-(4-Hydroxyphenyl)imidazolidine-2,4-dione
• 5-(4-Hydroxyphenyl)hydantoin
• 5-(4-Hydroxyphenyl)2,4-Imidazolidinedine
• DL-Para-Hydroxyphenyl Hydantoin
• 4-Hydroxyphenyl hydantoin
• 5-(4-Hydroxyphenyl)-2,4-imidazolidinedione
• 5-(4'-hydroxyphenyl)-hydantoin
• 5-(4-Hydroxy-phenyl)-imidazolidin-2,4-dion
• 5-(4-hydroxy-phenyl)-imidazolidine-2,4-dione
• 5-(p-Hydroxyphenyl)hydantoin
• Hydroxyphenylhydantoin
• p-Hydroxyphenylhydantoin
• 54832-24-5
• 5-(4-Hydroxyphenyl)-2,4-imidazolidinedione, AldrichCPR
• 2420-17-9
• DTXSID401036167
• Oprea1_250834
• DL-5-(4-Hydroxyphenyl)hydantoin
• NSC101474
• NS00001667
• Hydantoin, 5-(p-hydroxyphenyl)-
• D84004
• W-107341
• 2,4-Imidazolidinedione, 5-(4-hydroxyphenyl)-, (.+/-.)-
• EINECS 219-340-8
• NSC-101474
• AS-65339
• CAA42017
• 4-Hydroxyphenyhydantoin
• CS-W010708
• 5-(p-hydroxy-phenyl)hydantoin
• AC-10737
• NSC 101474
• FT-0619654
• SCHEMBL1014744
• EC 219-340-8
• 1-(Thiophen-3-yl)but-3-en-1-amine
• AKOS015889854
• H0806
• FT-0692511
• 2,4-Imidazolidinedione, 5-(4-hydroxyphenyl)-
• 5-(p-hydroxyphenyl)-hydantoin
• MFCD00044002
• A817145
• DB-046372
• 4-Hydroxyphenyl Hydantoin

• MDL： MFCD00044002
• Inchi： 1S/C9H8N2O3/c12-6-3-1-5(2-4-6)7-8(13)11-9(14)10-7/h1-4,7,12H,(H2,10,11,13,14)
• InChI Key： UMTNMIARZPDSDI-UHFFFAOYSA-N
• SMILES： O=C1C(C2C=CC(=CC=2)O)NC(N1)=O

Computed Properties

• Exact Mass: 192.05300
• Monoisotopic Mass: 192.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 41
• XLogP3: nothing
• Topological Polar Surface Area: 78.4A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.408
• Melting Point: >260 ºC
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.607
• PSA: 78.43000
• LogP: 0.93030
• Solubility: Not determined

4-Hydroxyphenyl Hydantoin Security Information

• Signal Word：Danger
• Hazard Statement： H410
• Warning Statement： P273
• Hazardous Material transportation number：UN 2579 8/PG 3
• WGK Germany：1
• Hazard Category Code： 22-37/38-41
• Safety Instruction： S22; S26; S36/37/39; S45
• RTECS：TK7800000
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：Ⅲ
• Storage Condition：Sealed in dry,2-8°C
• Packing Group：III
• Hazard Level：8
• Safety Term：8
• Packing Group：III
• Risk Phrases：R34; R42/43; R52/53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Imidazolidinones
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 4-Hydroxyphenyl Hydantoin

4-Hydroxyphenyl Hydantoin (CAS No. 2420-17-9): Properties, Applications, and Market Insights

4-Hydroxyphenyl Hydantoin (CAS No. 2420-17-9) is a versatile organic compound with significant applications in pharmaceuticals, cosmetics, and chemical synthesis. This compound, also known as p-Hydroxyphenyl Hydantoin, belongs to the hydantoin family, which is renowned for its biological activity and industrial utility. In this comprehensive guide, we delve into the properties, uses, and emerging trends surrounding this fascinating molecule.

The chemical structure of 4-Hydroxyphenyl Hydantoin features a hydantoin core with a hydroxyl group attached to the phenyl ring. This unique configuration contributes to its solubility in polar solvents and its ability to participate in hydrogen bonding. Researchers have extensively studied its physicochemical properties, including its melting point (typically between 240-245°C) and stability under various conditions, making it valuable for multiple applications.

In the pharmaceutical industry, 4-Hydroxyphenyl Hydantoin derivatives have gained attention for their potential therapeutic effects. Recent studies explore its role as a building block for anticonvulsant drugs and antioxidant formulations. The compound's structural similarity to naturally occurring molecules makes it particularly interesting for drug development targeting neurological conditions, a hot topic in current medical research.

The cosmetic sector has shown growing interest in p-Hydroxyphenyl Hydantoin due to its potential as a skin-conditioning agent and anti-aging component. With consumers increasingly seeking science-backed skincare ingredients, this compound's mild nature and compatibility with various formulations position it as a promising candidate for next-generation cosmetic products.

From a synthetic chemistry perspective, CAS 2420-17-9 serves as a valuable intermediate in organic synthesis. Its reactive sites allow for various chemical modifications, enabling the creation of diverse derivatives. Researchers are particularly interested in its application for developing biodegradable polymers and green chemistry solutions, aligning with the global push toward sustainable materials.

The market for 4-Hydroxyphenyl Hydantoin has shown steady growth, driven by increasing demand from the pharmaceutical and personal care industries. Manufacturers are focusing on developing high-purity grades to meet the stringent requirements of these sectors. Current production methods emphasize eco-friendly processes and cost-effective synthesis routes, reflecting industry trends toward sustainability.

Quality control remains paramount for 4-Hydroxyphenyl Hydantoin suppliers, with analytical techniques such as HPLC and NMR spectroscopy ensuring product consistency. The compound typically appears as a white to off-white crystalline powder, with specifications including purity levels (often >98%) and limited heavy metal content. These quality parameters are crucial for its application in sensitive formulations.

Recent advancements in hydantoin chemistry have opened new possibilities for 2420-17-9 applications. Scientists are investigating its potential in biocatalysis and enzyme inhibition, areas that have gained significant attention in biochemical research. These developments align with current scientific priorities in targeted drug delivery and precision medicine.

Storage and handling of 4-Hydroxyphenyl Hydantoin require standard laboratory precautions. The compound should be kept in a cool, dry environment, protected from light and moisture. While not classified as hazardous under normal conditions, proper laboratory safety protocols should always be followed when working with any chemical substance.

The future outlook for CAS No. 2420-17-9 appears promising, with ongoing research exploring novel applications in material science and biomedical engineering. As sustainability becomes increasingly important across industries, the development of green synthesis methods for this compound will likely gain more attention from both researchers and manufacturers.

For researchers and industry professionals seeking detailed technical information about 4-Hydroxyphenyl Hydantoin, numerous scientific publications and patents are available. These resources provide in-depth knowledge about its synthesis, characterization, and potential applications, supporting innovation in various fields of chemistry and materials science.